Cas no 895112-95-5 (N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895112-95-5
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5439852
• Update Time: 2025-06-29

N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O3S/c1-14-4-5-15(2)18(12-14)23-19(25)13-28-20-21(26)24(11-10-22-20)16-6-8-17(27-3)9-7-16/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： CGRJEWQUCBVSJR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1=NC=CN(C2=CC=C(OC)C=C2)C1=O

Additional information on N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, with the CAS number 895112-95-5, represents a fascinating compound in the realm of chemical biology. This intricate molecular structure has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The compound's unique scaffold, featuring a combination of aromatic rings and heterocyclic moieties, makes it a promising candidate for further exploration in medicinal chemistry.

The chemical composition of N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is characterized by its complex arrangement of functional groups. The presence of a sulfanyl group linked to a dihydropyrazine ring suggests potential interactions with biological targets, which is a key consideration in the design of novel therapeutic agents. This compound's structure is reminiscent of molecules that have been explored for their biological activity, particularly in the context of modulating enzyme function and signal transduction pathways.

In recent years, there has been a surge in interest regarding the development of small molecules that can interact with biological systems in novel ways. N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide fits into this broader context as it combines elements that are known to enhance binding affinity and selectivity. The dimethylphenyl moiety, for instance, is often found in bioactive molecules due to its ability to stabilize charged intermediates and improve solubility. Similarly, the 4-methoxyphenyl group can influence electronic properties and metabolic stability, making it a valuable component in drug design.

The dihydropyrazine ring is another critical feature of this compound. Dihydropyrazines have been extensively studied for their role in various biological processes and their potential as pharmacophores. The oxo group within the dihydropyrazine ring adds another layer of complexity, suggesting that the compound may exhibit diverse interactions depending on the specific biological target. These structural elements collectively contribute to the compound's multifaceted nature and its potential utility in addressing complex biological challenges.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with greater accuracy. N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide has been subjected to virtual screening and molecular docking studies to identify its potential binding sites on various biological targets. These studies have revealed promising interactions with enzymes involved in inflammation and metabolism, suggesting that the compound may have therapeutic applications in related diseases.

The synthesis of N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have allowed chemists to construct intricate scaffolds with high precision. The successful synthesis of this compound underscores the progress being made in synthetic chemistry and its ability to meet the demands of modern drug discovery.

In conclusion, N-(2,5-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS no 895112-95-5) represents a significant advancement in chemical biology. Its unique structure and promising biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.